Cas no 415685-05-1 (1,6-Dioxaspiro[4.5]decane-2-methanol,8-ethyl-3-hydroxy-,(2R,3S,5S,8S)-(9CI))

• Product Name: 1,6-Dioxaspiro[4.5]decane-2-methanol,8-ethyl-3-hydroxy-,(2R,3S,5S,8S)-(9CI)
• CAS No: 415685-05-1
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 326527
• Update Time: 2023-03-30

1,6-Dioxaspiro[4.5]decane-2-methanol,8-ethyl-3-hydroxy-,(2R,3S,5S,8S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[4.5]decane-2-methanol,8-ethyl-3-hydroxy-, (2R,3S,5S,8S)-
• 1,6-Dioxaspiro[4.5]decane-2-methanol,8-ethyl-3-hydroxy-,(2R,3S,5S,8S)-(9CI)

• Inchi： 1S/C11H20O4/c1-2-8-3-4-11(14-7-8)5-9(13)10(6-12)15-11/h8-10,12-13H,2-7H2,1H3/t8-,9-,10+,11-/m0/s1
• InChI Key： VGBZAHRXBSTZJH-MMWGEVLESA-N
• SMILES： O1[C@@]2(CC[C@H](CC)CO2)C[C@H](O)[C@H]1CO

Computed Properties

• Exact Mass: 216.136
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2